Cas no 1240913-08-9 (2-[(5-Bromo-2-methoxyphenyl)amino]-N-(1-cyano-1-cyclopropylethyl)acetamide)

• Product Name: 2-[(5-Bromo-2-methoxyphenyl)amino]-N-(1-cyano-1-cyclopropylethyl)acetamide
• CAS No: 1240913-08-9
• MF: C₁₅H₁₈BrN₃O₂
• MW: 352.226322650909
• CID: 5455676
• PubChem ID: 47064369
• Update Time: 2025-05-19

2-[(5-Bromo-2-methoxyphenyl)amino]-N-(1-cyano-1-cyclopropylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-methoxyanilino)-N-(1-cyano-1-cyclopropylethyl)acetamide
• AKOS008145936
• EN300-26684813
• 2-[(5-BROMO-2-METHOXYPHENYL)AMINO]-N-(1-CYANO-1-CYCLOPROPYLETHYL)ACETAMIDE
• Z739863074
• 1240913-08-9
• CHEMBL3451500
• 2-[(5-Bromo-2-methoxyphenyl)amino]-N-(1-cyano-1-cyclopropylethyl)acetamide

• Inchi： 1S/C15H18BrN3O2/c1-15(9-17,10-3-4-10)19-14(20)8-18-12-7-11(16)5-6-13(12)21-2/h5-7,10,18H,3-4,8H2,1-2H3,(H,19,20)
• InChI Key： GIKLUXJFFKGSFT-UHFFFAOYSA-N
• SMILES： C(NC(C#N)(C1CC1)C)(=O)CNC1=CC(Br)=CC=C1OC

Computed Properties

• Exact Mass: 351.05824g/mol
• Monoisotopic Mass: 351.05824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Density: 1.471±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 560.5±50.0 °C(Predicted)
• pka: 12.29±0.46(Predicted)

Additional information on 2-[(5-Bromo-2-methoxyphenyl)amino]-N-(1-cyano-1-cyclopropylethyl)acetamide

Comprehensive Overview of 2-[(5-Bromo-2-methoxyphenyl)amino]-N-(1-cyano-1-cyclopropylethyl)acetamide (CAS No. 1240913-08-9)

2-[(5-Bromo-2-methoxyphenyl)amino]-N-(1-cyano-1-cyclopropylethyl)acetamide (CAS No. 1240913-08-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name 5-Bromo-2-methoxy-N-cyanoethylacetamide derivative, features a unique molecular structure combining bromo, methoxy, and cyano functional groups. Its cyclopropyl and acetamide moieties make it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The molecular formula of 2-[(5-Bromo-2-methoxyphenyl)amino]-N-(1-cyano-1-cyclopropylethyl)acetamide is C₁₅H₁₈BrN₃O₂, with a molecular weight of approximately 352.23 g/mol. Researchers are particularly interested in its bioavailability and metabolic stability, which are critical for its potential applications in medicinal chemistry. The presence of the 5-bromo-2-methoxyphenyl group enhances its binding affinity to certain biological targets, while the cyano-cyclopropyl segment contributes to its stereochemical complexity.

In recent years, 2-[(5-Bromo-2-methoxyphenyl)amino]-N-(1-cyano-1-cyclopropylethyl)acetamide has been explored for its role in kinase inhibition, a hot topic in cancer research. Kinases are enzymes that play a pivotal role in cell signaling, and their dysregulation is associated with various diseases. The compound’s ability to interfere with kinase activity makes it a valuable tool for studying signal transduction pathways and developing targeted therapies. This aligns with the growing demand for precision medicine and personalized treatment options, which are frequently searched topics in scientific and medical communities.

Another area of interest is the compound’s potential application in neuropharmacology. The cyclopropyl and cyano groups in its structure suggest possible interactions with neurotransmitter receptors, making it a candidate for investigating neurological disorders such as Parkinson’s disease and epilepsy. Given the rising global prevalence of these conditions, researchers are actively seeking novel compounds that can modulate neural activity with high specificity and minimal side effects.

From a synthetic chemistry perspective, 2-[(5-Bromo-2-methoxyphenyl)amino]-N-(1-cyano-1-cyclopropylethyl)acetamide presents intriguing challenges and opportunities. Its synthesis typically involves multi-step reactions, including amide coupling and aryl bromination, which are common techniques in organic synthesis. The compound’s stereocenters and functional group diversity also make it a useful intermediate for constructing more complex molecules, a topic frequently discussed in drug design forums.

The compound’s physicochemical properties, such as its solubility and logP value, are critical for its formulation and delivery in potential therapeutic applications. Researchers often look for compounds with balanced hydrophilicity and lipophilicity to ensure adequate cell membrane permeability and oral bioavailability. These factors are essential for translating laboratory findings into clinically viable drugs, a process that dominates discussions in pharmaceutical development circles.

Market trends indicate a growing interest in small-molecule inhibitors like 2-[(5-Bromo-2-methoxyphenyl)amino]-N-(1-cyano-1-cyclopropylethyl)acetamide, particularly in the fields of oncology and central nervous system (CNS) disorders. Pharmaceutical companies and academic institutions are investing heavily in screening libraries of such compounds to identify lead candidates for further development. This aligns with the broader industry shift toward targeted therapy and high-throughput screening, which are frequently searched keywords in drug discovery databases.

In summary, 2-[(5-Bromo-2-methoxyphenyl)amino]-N-(1-cyano-1-cyclopropylethyl)acetamide (CAS No. 1240913-08-9) is a versatile compound with significant potential in multiple areas of research. Its unique structural features and biological activity make it a valuable asset for scientists exploring kinase inhibitors, neuropharmacology, and drug design. As the demand for innovative therapeutic solutions continues to rise, this compound is likely to remain a focal point in both academic and industrial research settings.